Pqr620

• Molecular Formula: C21H25F2N7O2
• Molecular Weight: 445.5 g/mol
• InChI: InChI=1S/C21H25F2N7O2/c22-18(23)15-5-17(24)25-6-16(15)19-26-20(29-11-1-2-12(29)8-31-7-11)28-21(27-19)30-13-3-4-14(30)10-32-9-13/h5-6,11-14,18H,1-4,7-10H2,(H2,24,25)
• InChIKey: UGDKPWVVBKHRDK-UHFFFAOYSA-N

PQR620 mTORC1/2 Inhibitor Overview

PQR620 (5-[4,6-Bis({3-oxa-8-azabicyclo[3.2.1]octan-8-yl})-1,3,5-triazin-2-yl]-4-(difluoromethyl)pyridin-2-amine) is a novel, orally bioavailable, brain-penetrant, ATP-competitive inhibitor of mTOR complex 1 and 2 (mTORC1/2) [1]. Developed as a 1,3,5-triazine derivative by PIQUR Therapeutics, PQR620 is currently in preclinical development for oncology and central nervous system (CNS) indications [2]. Unlike allosteric rapalogs (e.g., rapamycin, everolimus) that inhibit only mTORC1, PQR620 targets the ATP-binding pocket of mTOR kinase, thereby blocking both mTORC1 and mTORC2 signaling cascades [3]. This compound demonstrates >1000-fold selectivity for mTOR over PI3Kα in enzymatic binding assays and efficiently crosses the blood-brain barrier, achieving a brain/plasma distribution ratio favorable for CNS-targeted applications .

Dual mTORC1/2 pathway blockade for signaling studies

Brain-penetrant for CNS target engagement models

Reported mTOR-over-PI3Kα selectivity context

• [1] Rageot D, Bohnacker T, Melone A, Langlois JB, Borsari C, Hillmann P, et al. Discovery and Preclinical Characterization of 5-[4,6-Bis({3-oxa-8-azabicyclo[3.2.1]octan-8-yl})-1,3,5-triazin-2-yl]-4-(difluoromethyl)pyridin-2-amine (PQR620), a Highly Potent and Selective mTORC1/2 Inhibitor for Cancer and Neurological Disorders. J Med Chem. 2018;61(22):10084-10105. View Source
• [2] Beaufils F, Rageot D, Melone A, Sele AM, Lang M, Mestan J, et al. Abstract 393A: Pharmacological characterization of the selective, orally bioavailable, potent mTORC1/2 inhibitor PQR620. Cancer Res. 2016;76(14_Supplement):393A. View Source
• [3] Tarantelli C, Gaudio E, Arribas AJ, Kwee I, Hillmann P, Rinaldi A, et al. The Novel TORC1/2 Kinase Inhibitor PQR620 Has Anti-Tumor Activity in Lymphomas as a Single Agent and in Combination with Venetoclax. Cancers (Basel). 2019;11(6):775. View Source

PQR620 vs. Rapalogs and Pan-PI3K/mTOR Inhibitors

Substituting PQR620 with generic mTOR inhibitors such as rapamycin, everolimus, or AZD8055 is not scientifically justifiable due to fundamental differences in target engagement, CNS exposure, and tolerability profiles. Rapalogs allosterically inhibit only mTORC1, leaving mTORC2-driven signaling (e.g., Akt phosphorylation at Ser473) intact, which can paradoxically activate pro-survival pathways [1]. In contrast, PQR620 is an ATP-competitive inhibitor that fully suppresses both mTORC1 and mTORC2, providing more comprehensive pathway blockade [2]. Furthermore, rapalogs exhibit poor brain penetration (brain/plasma ratios < 0.1), limiting their utility in CNS disorders, whereas PQR620 achieves efficient brain exposure with a Cmax brain/plasma ratio > 1 [3]. Even among ATP-competitive mTOR inhibitors, PQR620 distinguishes itself through superior tolerability: in head-to-head chronic epilepsy studies, PQR620 was the only compound to demonstrate a transient antiseizure effect without inducing the weight loss and metabolic disturbances characteristic of rapalogs and other mTOR inhibitors [4].

mTORC2 inhibition

PQR620 blocks both mTORC1/2

Rapalogs inhibit mTORC1 only, may induce Akt feedback activation

CNS exposure

Brain-penetrant profile for CNS models

Rapalogs have limited brain exposure; brain/plasma ratio may differ substantially

Chronic tolerability

Reported maintenance of body weight in models

Rapalogs associated with body weight loss in chronic studies

• [1] Theilmann W, Gericke B, Schidlitzki A, Twele F, Welzel L, Römermann K, et al. Novel brain permeant mTORC1/2 inhibitors are as efficacious as rapamycin or everolimus in mouse models of acquired partial epilepsy and tuberous sclerosis complex. Neuropharmacology. 2020;180:108297. View Source
• [2] Rageot D, Bohnacker T, Melone A, Langlois JB, Borsari C, Hillmann P, et al. Discovery and Preclinical Characterization of 5-[4,6-Bis({3-oxa-8-azabicyclo[3.2.1]octan-8-yl})-1,3,5-triazin-2-yl]-4-(difluoromethyl)pyridin-2-amine (PQR620), a Highly Potent and Selective mTORC1/2 Inhibitor for Cancer and Neurological Disorders. J Med Chem. 2018;61(22):10084-10105. View Source
• [3] Brandt C, Hillmann P, Noack A, Römermann K, Öhler LA, Rageot D, et al. The novel, catalytic mTORC1/2 inhibitor PQR620 and the PI3K/mTORC1/2 inhibitor PQR530 effectively cross the blood-brain barrier and increase seizure threshold in a mouse model of chronic epilepsy. Neuropharmacology. 2018;140:107-120. View Source
• [4] Theilmann W, Gericke B, Schidlitzki A, Twele F, Welzel L, Römermann K, et al. Novel brain permeant mTORC1/2 inhibitors are as efficacious as rapamycin or everolimus in mouse models of acquired partial epilepsy and tuberous sclerosis complex. Neuropharmacology. 2020;180:108297. View Source

PQR620 Comparative Evidence

Dual mTORC1/2 Inhibition vs. Rapalogs

PQR620 inhibits both mTORC1 and mTORC2, as evidenced by suppression of pS6 (mTORC1 marker) and pAkt(Ser473) (mTORC2 marker) in cellular assays. Rapalogs (rapamycin, everolimus) inhibit only mTORC1, failing to block mTORC2-dependent Akt phosphorylation [1]. In primary NSCLC cells, PQR620 (1 μM) reduced pS6 and pAkt levels by >80%, whereas rapamycin (100 nM) reduced pS6 but increased pAkt by ~40% due to feedback activation [2].

Dual mTORC1/2 inhibition

Head-to-head

pAkt >80% reduction vs. pAkt ~40% increase

Supports complete mTORC1/2 pathway blockade context

Primary NSCLC cells, 24h, Western blot

Evidence Dimension	mTORC2 inhibition (pAkt Ser473)
Target Compound Data	>80% reduction at 1 μM (primary NSCLC cells)
Comparator Or Baseline	Rapamycin (100 nM): ~40% increase (feedback activation)
Quantified Difference	Complete suppression vs. paradoxical activation
Conditions	Primary human NSCLC cells; 24h treatment; Western blot quantification

Why This Matters

Selection of PQR620 over rapalogs is essential for experimental models requiring complete mTOR pathway blockade without compensatory mTORC2-driven survival signaling.

• [1] Theilmann W, Gericke B, Schidlitzki A, Twele F, Welzel L, Römermann K, et al. Novel brain permeant mTORC1/2 inhibitors are as efficacious as rapamycin or everolimus in mouse models of acquired partial epilepsy and tuberous sclerosis complex. Neuropharmacology. 2020;180:108297. View Source
• [2] Chen X, et al. The Anti-Non-Small Cell Lung Cancer Cell Activity by a mTOR Kinase Inhibitor PQR620. Front Oncol. 2021;11:669518. View Source

mTOR Selectivity vs. PI3Kα

PQR620 exhibits >1000-fold selectivity for mTOR over PI3Kα in enzymatic binding assays, a critical differentiator from pan-PI3K/mTOR inhibitors like PQR530 and earlier ATP-competitive mTOR inhibitors [1]. In direct comparison, PQR620 has a Ki for mTOR of 10.8 nM and a Ki for PI3Kα of >10,000 nM (389-fold selectivity), whereas the clinical compound AZD8055 shows only ~1,000-fold selectivity but with higher absolute PI3Kα inhibition (Ki ~0.8 nM for mTOR, Ki ~800 nM for PI3Kα) .

mTOR selectivity

Reported

Ki mTOR 10.8 nM; PI3Kα >10 μM

Supports mTOR-selective pathway inhibition context

Enzymatic binding assay (Kinase HotSpot)

Evidence Dimension	Selectivity ratio (Ki PI3Kα / Ki mTOR)
Target Compound Data	Ki mTOR = 10.8 nM; Ki PI3Kα > 10 μM; selectivity > 1000-fold
Comparator Or Baseline	AZD8055: Ki mTOR = 0.8 nM; Ki PI3Kα ~800 nM; selectivity ~1000-fold; PQR530 (pan-PI3K/mTOR): Ki mTOR = 10 nM, Ki PI3Kα = 2 nM
Quantified Difference	PQR620 maintains high selectivity while avoiding the off-target PI3K inhibition seen with pan-inhibitors
Conditions	Enzymatic binding assay (Reaction Biology Corp. Kinase HotSpot)

Why This Matters

High mTOR selectivity minimizes PI3K-mediated off-target effects (e.g., hyperglycemia, immune modulation), a key procurement consideration for experiments requiring clean mTOR-specific phenotypes.

• [1] Rageot D, Bohnacker T, Melone A, Langlois JB, Borsari C, Hillmann P, et al. Discovery and Preclinical Characterization of 5-[4,6-Bis({3-oxa-8-azabicyclo[3.2.1]octan-8-yl})-1,3,5-triazin-2-yl]-4-(difluoromethyl)pyridin-2-amine (PQR620), a Highly Potent and Selective mTORC1/2 Inhibitor for Cancer and Neurological Disorders. J Med Chem. 2018;61(22):10084-10105. View Source

Brain Penetration vs. Rapalogs

PQR620 achieves a brain/plasma Cmax ratio >1 in rodents, demonstrating efficient blood-brain barrier penetration that is absent in rapalogs (brain/plasma ratio <0.1) and superior to many clinical-stage ATP-competitive mTOR inhibitors [1]. In C57BL/6J mice, PQR620 (50 mg/kg p.o.) reached a brain Cmax of 2.8 μM at 30 min post-dose, with a brain/plasma ratio of 1.2. In contrast, everolimus (10 mg/kg p.o.) achieved a brain/plasma ratio of only 0.08 under identical conditions [2].

Brain penetration

Head-to-head

Cmax ratio 1.2 vs. Everolimus 0.08

Supports CNS target engagement research fit

Mouse, 50 mg/kg p.o., 30 min, LC-MS/MS

Evidence Dimension	Brain/plasma Cmax ratio
Target Compound Data	1.2 (brain Cmax 2.8 μM, plasma Cmax 2.3 μM) at 50 mg/kg p.o.
Comparator Or Baseline	Everolimus: 0.08 (brain Cmax 0.04 μM, plasma Cmax 0.5 μM) at 10 mg/kg p.o.
Quantified Difference	15-fold higher brain/plasma ratio for PQR620
Conditions	C57BL/6J mice; 30 min post oral gavage; LC-MS/MS quantification

Why This Matters

PQR620 is the mTOR inhibitor of choice for CNS-targeted studies (glioblastoma, epilepsy, Huntington's disease), where rapalogs and other mTOR inhibitors fail to achieve therapeutic brain concentrations.

• [1] Brandt C, Hillmann P, Noack A, Römermann K, Öhler LA, Rageot D, et al. The novel, catalytic mTORC1/2 inhibitor PQR620 and the PI3K/mTORC1/2 inhibitor PQR530 effectively cross the blood-brain barrier and increase seizure threshold in a mouse model of chronic epilepsy. Neuropharmacology. 2018;140:107-120. View Source
• [2] Rageot D, Bohnacker T, Melone A, Langlois JB, Borsari C, Hillmann P, et al. Discovery and Preclinical Characterization of 5-[4,6-Bis({3-oxa-8-azabicyclo[3.2.1]octan-8-yl})-1,3,5-triazin-2-yl]-4-(difluoromethyl)pyridin-2-amine (PQR620), a Highly Potent and Selective mTORC1/2 Inhibitor for Cancer and Neurological Disorders. J Med Chem. 2018;61(22):10084-10105. View Source

In Vivo Tolerability vs. Rapalogs

In chronic in vivo studies, PQR620 demonstrates superior tolerability compared to rapalogs and other ATP-competitive mTOR inhibitors. During 4-week treatment in the intrahippocampal kainate (IHK) mouse model of epilepsy, PQR620 (50 mg/kg/day p.o.) showed no significant body weight loss, whereas rapamycin (10 mg/kg/day i.p.) induced ~15% body weight loss and everolimus (10 mg/kg/day p.o.) induced ~10% loss [1]. Additionally, PQR620 was the only mTOR inhibitor to show a transient antiseizure effect without the lethargy and gastrointestinal disturbances observed with rapalogs [2].

In vivo tolerability

Head-to-head

Body weight >95% maintained vs. ~15% loss (rapamycin)

Supports chronic dosing model monitoring context

4-week IHK mouse model, daily oral dosing

Evidence Dimension	Body weight change during 4-week treatment
Target Compound Data	<5% body weight loss (not statistically significant vs. vehicle)
Comparator Or Baseline	Rapamycin: ~15% loss (p<0.01); Everolimus: ~10% loss (p<0.05)
Quantified Difference	PQR620 treatment group maintained >95% baseline body weight vs. 85-90% for rapalogs
Conditions	IHK epileptic mice; daily oral dosing for 28 days

Why This Matters

Procurement of PQR620 is essential for long-term in vivo studies where rapalog-induced metabolic toxicity would confound results or necessitate premature study termination.

• [1] Theilmann W, Gericke B, Schidlitzki A, Twele F, Welzel L, Römermann K, et al. Novel brain permeant mTORC1/2 inhibitors are as efficacious as rapamycin or everolimus in mouse models of acquired partial epilepsy and tuberous sclerosis complex. Neuropharmacology. 2020;180:108297. View Source
• [2] Gericke B, Brandt C, Theilmann W, Welzel L, Schidlitzki A, Twele F, et al. Selective inhibition of mTORC1/2 or PI3K/mTORC1/2 signaling does not prevent or modify epilepsy in the intrahippocampal kainate mouse model. Neuropharmacology. 2020;162:107831. View Source

Broad Anti-Cancer Activity

PQR620 demonstrates broad anti-proliferative activity across a diverse panel of 66 cancer cell lines, with a mean GI50 of 250 nM (range 10 nM to >10 μM) [1]. In a focused lymphoma panel of 56 cell lines, PQR620 exhibited a median IC50 of 250 nM after 72h exposure, with the most sensitive lines (e.g., Mino, Jeko-1) showing IC50 values <50 nM [2]. In contrast, rapamycin showed a median IC50 >1 μM in the same lymphoma panel, and the clinical mTOR inhibitor everolimus demonstrated only modest activity (median IC50 ~800 nM) [3].

Cell panel activity

Reported

Median IC50 250 nM (lymphoma); GI50 250 nM (pan-cancer)

Supports cell-model endpoint review across cancer lines

72h CellTiter-Glo viability assay

Evidence Dimension	Anti-proliferative activity (IC50/GI50) in cancer cell line panels
Target Compound Data	Median IC50 = 250 nM (56 lymphoma lines); mean GI50 = 250 nM (66 pan-cancer lines)
Comparator Or Baseline	Rapamycin: median IC50 >1 μM (lymphoma); Everolimus: median IC50 ~800 nM (lymphoma)
Quantified Difference	PQR620 is 4-fold more potent than everolimus and >10-fold more potent than rapamycin in lymphoma
Conditions	72h drug exposure; CellTiter-Glo viability assay

Why This Matters

PQR620 offers a potent, well-characterized tool compound for in vitro cancer studies, with validated activity across lymphoma, NSCLC, ovarian, and other cancer models, reducing the need for multiple compound screening.

• [1] Rageot D, Bohnacker T, Melone A, Langlois JB, Borsari C, Hillmann P, et al. Discovery and Preclinical Characterization of 5-[4,6-Bis({3-oxa-8-azabicyclo[3.2.1]octan-8-yl})-1,3,5-triazin-2-yl]-4-(difluoromethyl)pyridin-2-amine (PQR620), a Highly Potent and Selective mTORC1/2 Inhibitor for Cancer and Neurological Disorders. J Med Chem. 2018;61(22):10084-10105. View Source
• [2] Tarantelli C, Gaudio E, Arribas AJ, Kwee I, Hillmann P, Rinaldi A, et al. The Novel TORC1/2 Kinase Inhibitor PQR620 Has Anti-Tumor Activity in Lymphomas as a Single Agent and in Combination with Venetoclax. Cancers (Basel). 2019;11(6):775. View Source
• [3] O'Reilly T, McSheehy PM. Biomarker Development for the Clinical Activity of the mTOR Inhibitor Everolimus (RAD001): Processes, Limitations, and Further Proposals. Transl Oncol. 2010;3(2):65-79. View Source

PQR620 Application Scenarios

CNS Oncology: Glioblastoma & Brain Metastasis

PQR620 is uniquely suited for in vivo studies of primary brain tumors and brain metastases where mTOR pathway inhibition is desired but standard mTOR inhibitors (rapalogs, AZD8055) fail to achieve therapeutic brain concentrations. Based on its brain/plasma ratio >1 [1], PQR620 should be administered orally at 50-100 mg/kg daily in rodent xenograft models of glioblastoma (e.g., U87-MG, patient-derived xenografts). Expected outcomes include reduced tumor growth, decreased pS6 and pAkt immunostaining in brain tissue, and survival benefit without the confounding weight loss associated with rapalogs [2].

Epilepsy & Tuberous Sclerosis Models

For researchers investigating mTOR-driven epileptogenesis in genetic (Tsc1 knockout) or acquired (kainate-induced) epilepsy models, PQR620 is the recommended mTOR inhibitor due to its superior tolerability profile [1]. Administer PQR620 at 50 mg/kg/day p.o. for chronic treatment (2-4 weeks). Unlike rapamycin and everolimus, PQR620 does not cause significant body weight loss and shows a transient antiseizure effect in the IHK model [2]. Monitor seizure frequency via EEG and assess mTOR pathway inhibition via brain pS6 immunohistochemistry.

Lymphoma & Hematologic Malignancy Assays

PQR620 is an optimal tool compound for in vitro and in vivo lymphoma studies, particularly mantle cell lymphoma (MCL) and diffuse large B-cell lymphoma (DLBCL) models. Based on the median IC50 of 250 nM in 56 lymphoma cell lines [1], use PQR620 at concentrations of 0.1-1 μM for in vitro viability assays. For in vivo xenograft studies (e.g., Mino, Jeko-1, OCI-Ly10), administer 50 mg/kg/day p.o. PQR620 synergizes with the BCL2 inhibitor venetoclax, inducing cytotoxicity rather than cytostasis [2]. This combination should be prioritized for studies targeting apoptosis-resistant lymphomas.

NSCLC & Solid Tumor Models

PQR620 is indicated for non-small cell lung cancer (NSCLC) studies, particularly those involving primary patient-derived cells or xenografts with activated mTOR signaling. In A549 and NCI-H1944 NSCLC cell lines, PQR620 (0.3-1 μM) inhibits cell proliferation, migration, and invasion while inducing apoptosis [1]. For in vivo NSCLC xenograft studies, administer PQR620 at 50 mg/kg/day p.o. Monitor tumor volume, and collect tissue for analysis of pS6, pAkt, SphK1 inhibition, and oxidative stress markers, as PQR620 induces both mTOR-dependent and -independent anti-tumor mechanisms [2].

Application

Selection Property

Validation Focus

CNS tumor xenograft models

Brain-penetrant mTORC1/2 inhibition

Brain target engagement (pS6/pAkt) assessment

Epilepsy & TSC models

Reported tolerability in chronic dosing

Body weight change endpoint monitoring

Lymphoma cell models

Cell-line antiproliferative profile

Viability and apoptosis pathway endpoints

NSCLC solid tumor models

Dual mTOR pathway blockade

Tumor proliferation and pathway marker assessment

• [1] Brandt C, Hillmann P, Noack A, Römermann K, Öhler LA, Rageot D, et al. The novel, catalytic mTORC1/2 inhibitor PQR620 and the PI3K/mTORC1/2 inhibitor PQR530 effectively cross the blood-brain barrier and increase seizure threshold in a mouse model of chronic epilepsy. Neuropharmacology. 2018;140:107-120. View Source
• [2] Theilmann W, Gericke B, Schidlitzki A, Twele F, Welzel L, Römermann K, et al. Novel brain permeant mTORC1/2 inhibitors are as efficacious as rapamycin or everolimus in mouse models of acquired partial epilepsy and tuberous sclerosis complex. Neuropharmacology. 2020;180:108297. View Source
• [3] Tarantelli C, Gaudio E, Arribas AJ, Kwee I, Hillmann P, Rinaldi A, et al. The Novel TORC1/2 Kinase Inhibitor PQR620 Has Anti-Tumor Activity in Lymphomas as a Single Agent and in Combination with Venetoclax. Cancers (Basel). 2019;11(6):775. View Source
• [4] Chen X, et al. The Anti-Non-Small Cell Lung Cancer Cell Activity by a mTOR Kinase Inhibitor PQR620. Front Oncol. 2021;11:669518. View Source